Cas no 68267-12-9 (1,7-dicarbomethoxynaphthalene)

• Product Name: 1,7-dicarbomethoxynaphthalene
• CAS No: 68267-12-9
• MF: C₁₄H₁₂O₄
• MW: 244.242684364319
• CID: 863101
• Update Time: 2024-03-05

1,7-dicarbomethoxynaphthalene Chemical and Physical Properties

Names and Identifiers

• 1,7-dicarbomethoxynaphthalene
• 1,7-naphthalenedicarboxylic acid, dimethyl ester
• Dimethyl naphthalene-1,7-dicarboxylate
• LogP
• Dimethyl 1,7-naphthalenedicarboxylate
• 1,7-Naphthalenedicarboxylic acid, 1,7-dimethyl ester

• Inchi： 1S/C14H12O4/c1-17-13(15)10-7-6-9-4-3-5-11(12(9)8-10)14(16)18-2/h3-8H,1-2H3
• InChI Key： PHQPWDYQGMVULG-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=C2C(C=CC(C(OC)=O)=C2)=CC=C1

Computed Properties

• Exact Mass: 244.07356
• Monoisotopic Mass: 244.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Density: 1.225
• Melting Point: 83-85.2 °C
• Boiling Point: 375.3°C at 760 mmHg
• Flash Point: 189.2°C
• Refractive Index: 1.594
• PSA: 52.6